Cas no 2411292-18-5 (2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide)

• Product Name: 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide
• CAS No: 2411292-18-5
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 6075812
• PubChem ID: 145887742
• Update Time: 2025-11-01

2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2411292-18-5
• 2-chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)(phenyl)methyl]propanamide
• 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide
• Z1562136241
• EN300-7559511

• Inchi： 1S/C13H14ClN3O2/c1-8(14)12(18)16-11(10-6-4-3-5-7-10)13-15-9(2)17-19-13/h3-8,11H,1-2H3,(H,16,18)
• InChI Key： OZQKYUGYOXRPNA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C1=NC(C)=NO1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Additional information on 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide

Introduction to 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide (CAS No. 2411292-18-5)

2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide, a compound with the chemical identifier CAS No. 2411292-18-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide features a chloro-substituted amide moiety linked to a phenylmethyl group, which is further connected to a 3-methyl-1,2,4-oxadiazole ring. The presence of the oxadiazole ring is particularly noteworthy, as it is known for its ability to modulate various biological pathways. This heterocyclic component has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory responses, making it a valuable scaffold for drug development.

Recent research has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Specifically, studies have demonstrated that compounds containing the 1,2,4-oxadiazole moiety can exhibit potent anti-inflammatory and anti-proliferative effects. These properties are attributed to the ability of oxadiazole rings to interact with specific targets within cellular machinery, thereby modulating signaling pathways that are dysregulated in various diseases.

In particular, the chloro-substituent in the amide group of 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide plays a crucial role in enhancing its bioactivity. Chloro-substituted amides are known to improve metabolic stability and binding affinity to biological targets. This modification allows the compound to maintain its integrity during metabolic processes and ensures stronger interactions with receptors or enzymes involved in therapeutic mechanisms.

The phenylmethyl group, also known as a benzyl group, contributes to the lipophilicity of the molecule, which is essential for effective membrane penetration and receptor binding. This feature makes 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide a promising candidate for oral administration and systemic delivery.

Current research in medicinal chemistry has focused on optimizing the structural features of oxadiazole derivatives to enhance their pharmacological profiles. For instance, modifications such as introducing methyl groups at specific positions on the oxadiazole ring have been shown to improve solubility and reduce toxicity. These findings align with the design principles behind 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide, which incorporates a methyl group at the 3-position of the oxadiazole ring.

The biological activity of this compound has been preliminarily explored in various in vitro and in vivo models. Studies have indicated that it exhibits significant inhibitory effects on certain enzymes and receptors associated with inflammatory and proliferative diseases. These preliminary findings suggest that 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)-phenylmethyl]propanamide could be developed into a novel therapeutic agent for conditions such as arthritis and certain types of cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern chromatographic methods allows for efficient purification steps, resulting in a final product that meets stringent pharmaceutical standards.

The pharmacokinetic properties of 2-Chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yi l)-phenylmethyl]propanamide are also an area of active investigation. Research has focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining optimal dosing regimens and identifying potential side effects.

In conclusion, 2-Chloro-N-[ (3-methyl -1 , 2 , 4 - ox adiazo l -5 - yl ) - phen ylm eth yl ] pro pan am ide (CAS No. 2411292 -18 -5) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it a valuable candidate for further development into therapeutic agents targeting inflammatory and proliferative diseases. Continued research into its pharmacological properties will provide deeper insights into its potential applications and help guide future drug development efforts.